CYMAL-4
CYMAL-4
Brand Name:
Vulcanchem
CAS No.:
181135-57-9
VCID:
VC0065300
InChI:
InChI=1S/C22H40O11/c23-10-13-15(25)16(26)18(28)22(31-13)33-20-14(11-24)32-21(19(29)17(20)27)30-9-5-4-8-12-6-2-1-3-7-12/h12-29H,1-11H2/t13-,14-,15-,16+,17-,18-,19-,20-,21-,22-/m1/s1
SMILES:
C1CCC(CC1)CCCCOC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O
Molecular Formula:
C22H40O11
Molecular Weight:
480.5 g/mol
CYMAL-4
CAS No.: 181135-57-9
Main Products
VCID: VC0065300
Molecular Formula: C22H40O11
Molecular Weight: 480.5 g/mol
CAS No. | 181135-57-9 |
---|---|
Product Name | CYMAL-4 |
Molecular Formula | C22H40O11 |
Molecular Weight | 480.5 g/mol |
IUPAC Name | (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-6-(4-cyclohexylbutoxy)-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
Standard InChI | InChI=1S/C22H40O11/c23-10-13-15(25)16(26)18(28)22(31-13)33-20-14(11-24)32-21(19(29)17(20)27)30-9-5-4-8-12-6-2-1-3-7-12/h12-29H,1-11H2/t13-,14-,15-,16+,17-,18-,19-,20-,21-,22-/m1/s1 |
Standard InChIKey | JRNQXDHDSXBSFV-WXFJLFHKSA-N |
Isomeric SMILES | C1CCC(CC1)CCCCO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O |
SMILES | C1CCC(CC1)CCCCOC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O |
Canonical SMILES | C1CCC(CC1)CCCCOC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O |
PubChem Compound | 11655939 |
Last Modified | Nov 11 2021 |
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